BAY-1436032: A Deep Dive into the Mechanism of Action of a Pan-Mutant IDH1 Inhibitor
BAY-1436032: A Deep Dive into the Mechanism of Action of a Pan-Mutant IDH1 Inhibitor
For Researchers, Scientists, and Drug Development Professionals
Introduction
BAY-1436032 is a potent and selective, orally available, small-molecule pan-inhibitor of mutated isocitrate dehydrogenase 1 (IDH1). Mutations in the IDH1 enzyme are a key driver in various cancers, including acute myeloid leukemia (AML), glioma, and intrahepatic cholangiocarcinoma.[1][2] This technical guide provides a comprehensive overview of the mechanism of action of BAY-1436032, supported by preclinical and clinical data, detailed experimental methodologies, and visual representations of the key pathways and processes involved.
Core Mechanism of Action: Targeting the Neomorphic Activity of Mutant IDH1
The primary mechanism of action of BAY-1436032 is the specific inhibition of the neomorphic activity of various mutant forms of the IDH1 enzyme.[3][4]
Wild-Type vs. Mutant IDH1:
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Wild-Type IDH1 (wtIDH1): In normal physiological conditions, wtIDH1 catalyzes the NADP+-dependent oxidative decarboxylation of isocitrate to α-ketoglutarate (α-KG).[1][5]
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Mutant IDH1 (mIDH1): Cancer-associated mutations in IDH1, most commonly at the R132 residue, result in a gain-of-function. Instead of producing α-KG, the mutant enzyme converts it to the oncometabolite D-2-hydroxyglutarate (2-HG).[1][3]
The Role of 2-HG in Oncogenesis:
The accumulation of 2-HG to millimolar concentrations in tumor cells disrupts normal cellular processes.[6] 2-HG acts as a competitive inhibitor of α-KG-dependent dioxygenases, including:
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Histone Demethylases (e.g., KDM family): Inhibition of these enzymes leads to hypermethylation of histones, altering gene expression and blocking cellular differentiation.[7][8]
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TET Family of DNA Hydroxylases: Inhibition of TET enzymes results in DNA hypermethylation, further contributing to the block in differentiation.[8]
-
Prolyl Hydroxylases (e.g., EGLN): Disruption of prolyl hydroxylase activity can affect the hypoxia-inducible factor (HIF) signaling pathway.[8][9]
This "differentiation block" is a critical step in the development and progression of IDH1-mutant cancers.[10]
BAY-1436032's Intervention:
BAY-1436032 selectively binds to an allosteric site at the dimer interface of the mIDH1 enzyme.[11] This binding event prevents the conversion of α-KG to 2-HG, leading to a significant reduction in intracellular 2-HG levels.[3][4] By depleting the oncometabolite, BAY-1436032 aims to:
-
Restore normal activity of α-KG-dependent dioxygenases.
-
Reverse the epigenetic changes (histone and DNA hypermethylation).
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Induce differentiation of the malignant cells.
Quantitative Data Summary
The following tables summarize the key quantitative data reported for BAY-1436032 from various in vitro and clinical studies.
Table 1: In Vitro Potency and Selectivity
| Parameter | Target | Value | Notes |
| IC50 | Mutant IDH1 (R132H) | 15 nM | Cell-free enzymatic assay.[12] |
| IC50 | Mutant IDH1 (R132C) | 15 nM | Cell-free enzymatic assay.[12] |
| IC50 | Wild-Type IDH1 | > 20 µM | Demonstrates high selectivity for mutant over wild-type.[12] |
| IC50 | Wild-Type IDH2 | > 100 µM | Demonstrates high selectivity against the related IDH2 enzyme.[12] |
| IC50 (2-HG reduction) | IDH1 R132H expressing cells | 60 nM | Intracellular 2-HG production in mouse hematopoietic cells.[13] |
| IC50 (2-HG reduction) | IDH1 R132C expressing cells | 45 nM | Intracellular 2-HG production in mouse hematopoietic cells.[13] |
Table 2: Clinical Pharmacodynamics and Efficacy (Phase I Studies)
| Indication | Parameter | Value | Notes |
| IDH1-Mutant Solid Tumors (NCT02746081) | Median Maximal Reduction of Plasma 2-HG | 76% | Observed in evaluable subjects.[3][14] |
| Objective Response Rate (ORR) in Lower Grade Glioma (LGG) | 11% | Included one complete response and three partial responses.[14][15] | |
| Stable Disease (SD) in LGG | 43% | [14][15] | |
| IDH1-Mutant AML (NCT03127735) | Overall Response Rate (ORR) | 15% | Included 1 CRp, 1 PR, 2 MLFS.[16] |
| Stable Disease (SD) | 30% |
Experimental Protocols
Detailed methodologies for the key experiments cited in the characterization of BAY-1436032 are outlined below. These are representative protocols based on standard practices for evaluating mIDH1 inhibitors.
Enzyme Inhibition Assay (Biochemical Assay)
Objective: To determine the half-maximal inhibitory concentration (IC50) of BAY-1436032 against purified mIDH1 and wtIDH1 enzymes.
Methodology:
-
Enzyme and Substrate Preparation: Recombinant human mIDH1 (e.g., R132H, R132C) and wtIDH1 enzymes are expressed and purified. Substrates (α-KG and NADPH) are prepared in an appropriate assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, 20 mM MgCl2, 0.01% Tween 20).[9]
-
Compound Preparation: BAY-1436032 is serially diluted in DMSO to generate a range of concentrations.
-
Assay Procedure:
-
The assay is typically performed in a 384- or 1536-well plate format.[9]
-
A solution containing the enzyme and NADPH is pre-incubated with varying concentrations of BAY-1436032 for a defined period (e.g., 30 minutes at 37°C).[9]
-
The reaction is initiated by the addition of α-KG.[9]
-
The reaction is allowed to proceed for a specific time (e.g., 90 minutes at 37°C).[9]
-
-
Detection: The consumption of NADPH is monitored, which is proportional to the enzyme activity. This can be measured using a coupled enzymatic reaction with diaphorase and resazurin, leading to a fluorescent signal.[11]
-
Data Analysis: The fluorescence intensity is plotted against the inhibitor concentration, and the IC50 value is calculated using a non-linear regression model.
Cell-Based 2-HG Reduction Assay
Objective: To measure the ability of BAY-1436032 to inhibit the production of 2-HG in cells expressing mIDH1.
Methodology:
-
Cell Culture: Human cell lines engineered to express specific IDH1 mutations (e.g., U87-IDH1 R132H) or patient-derived cell lines with endogenous mutations are cultured under standard conditions.[11]
-
Compound Treatment: Cells are seeded in multi-well plates and treated with a range of concentrations of BAY-1436032 for a specified duration (e.g., 48 hours).[11]
-
Metabolite Extraction: After treatment, the cell culture medium is collected, and/or intracellular metabolites are extracted from the cells.
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2-HG Quantification: The concentration of 2-HG in the samples is quantified using Liquid Chromatography-Mass Spectrometry (LC-MS/MS).[9] Alternatively, a fluorescent enzymatic assay using D-2-Hydroxyglutarate Dehydrogenase (D2HGDH) can be employed.[11]
-
Data Analysis: The 2-HG levels are normalized to cell number or protein concentration. The percentage of 2-HG reduction is plotted against the inhibitor concentration to determine the cellular IC50.
Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language for Graphviz, illustrate the core signaling pathway, the experimental workflow for inhibitor characterization, and the logical relationship of BAY-1436032's mechanism of action.
References
- 1. mountsinai.org [mountsinai.org]
- 2. aacrjournals.org [aacrjournals.org]
- 3. aacrjournals.org [aacrjournals.org]
- 4. aacrjournals.org [aacrjournals.org]
- 5. cccc.charite.de [cccc.charite.de]
- 6. 2-Hydroxyglutarate in Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. (R)-2-hydroxyglutarate inhibits KDM5 histone lysine demethylases to drive transformation in IDH-mutant cancers. | Broad Institute [broadinstitute.org]
- 8. The Roles of 2-Hydroxyglutarate - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Selective Inhibition of Mutant Isocitrate Dehydrogenase 1 (IDH1) via Disruption of a Metal Binding Network by an Allosteric Small Molecule - PMC [pmc.ncbi.nlm.nih.gov]
- 10. BAY1436032 in Patients With Mutant IDH1(mIDH1) Advanced Acute Myeloid Leukemia (AML) | Drush Site-Install [trials-api.montefioreeinstein.org]
- 11. researchgate.net [researchgate.net]
- 12. selleckchem.com [selleckchem.com]
- 13. medchemexpress.com [medchemexpress.com]
- 14. Phase I Assessment of Safety and Therapeutic Activity of BAY1436032 in Patients with IDH1-Mutant Solid Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. ClinicalTrials.gov [clinicaltrials.gov]
- 16. Safety and efficacy of BAY1436032 in IDH1-mutant AML: phase I study results - PubMed [pubmed.ncbi.nlm.nih.gov]
